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Compound of Interest

(4-Bromonaphthalen-1-
Compound Name:

yl)methanamine hydrochloride

Cat. No.: B1341887

An In-depth Technical Guide on (4-Bromonaphthalen-1-yl)methanamine hydrochloride:
Molecular Weight and Formula

This technical guide provides a detailed analysis of the molecular formula and molecular weight
of (4-Bromonaphthalen-1-yl)methanamine hydrochloride, a compound of interest to
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Molecular Formula

The molecular formula for (4-Bromonaphthalen-1-yl)methanamine hydrochloride is
determined to be C11H11BrCIN.
This formula is derived from the structural components of the molecule:

» Naphthalene (Cio0Hs): A bicyclic aromatic hydrocarbon forms the core structure.

e Substitutions: A bromine atom replaces a hydrogen atom at the 4th position, and a
methanamine group (-CHz2NH:2) replaces a hydrogen atom at the 1st position of the
naphthalene ring. This results in the free base, (4-Bromonaphthalen-1-yl)methanamine, with
the formula C11H10BrN.
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e Hydrochloride Salt: The compound is a hydrochloride salt, meaning the amine group is
protonated and associated with a chloride ion (HCI). This adds one hydrogen and one
chlorine atom, leading to the final molecular formula of C11H11BrCIN.

Molecular Weight

The molecular weight of (4-Bromonaphthalen-1-yl)methanamine hydrochloride is
calculated to be 272.573 g/mol . This is based on the summation of the atomic weights of its
constituent atoms.

Elemental Composition and Atomic Weights

The following table summarizes the elemental composition of the molecule and the standard
atomic weights used for the calculation.

Atomic Weight Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 11 12.011 132.121
Hydrogen H 11 1.008 11.088
Bromine Br 1 79.904 79.904
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Total 272.573

Detailed Calculation

The molecular weight (MW) is calculated as follows:

MW = (11 x AC) + (11 x AH) + (1 x ABr) + (1 x ACI) + (1 x AN) MW = (11 x 12.011) + (11 x
1.008) + (1 x 79.904) + (1 x 35.453) + (1 x 14.007) MW = 132.121 + 11.088 + 79.904 + 35.453
+14.007 MW = 272.573 g/mol

Visualizations
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Chemical Structure

The following diagram illustrates the chemical structure of (4-Bromonaphthalen-1-

yl)methanamine hydrochloride.

Caption: Chemical structure of (4-Bromonaphthalen-1-yl)methanamine hydrochloride.

Workflow for Molecular Weight Determination

The logical workflow for determining the molecular weight of the compound is outlined in the

diagram below.

Determine Molecular Formula
(C11H11BrCIN)

'

Identify Constituent Elements
(C, H, Br, CI, N)

'

(Obtain Standard Atomic Weights)

(Sum Atomic Weights)

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight.

« To cite this document: BenchChem. [(4-Bromonaphthalen-1-yl)methanamine hydrochloride
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hydrochloride-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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